Cas no 66791-93-3 (ethanone, 1-(2,3-dimethylcyclopropyl)-, (1alpha,2alpha,3beta)-(+)- (9ci))

• Product Name: ethanone, 1-(2,3-dimethylcyclopropyl)-, (1alpha,2alpha,3beta)-(+)- (9ci)
• CAS No: 66791-93-3
• MF: C₇H₁₂O
• MW: 112.169582366943
• CID: 964665
• Update Time: 2022-07-26

ethanone, 1-(2,3-dimethylcyclopropyl)-, (1alpha,2alpha,3beta)-(+)- (9ci) Chemical and Physical Properties

Names and Identifiers

• ethanone, 1-(2,3-dimethylcyclopropyl)-, (1alpha,2alpha,3beta)-(+)- (9ci)
• Ethanone, 1-(2,3-dimethylcyclopropyl)-, (1α,2α,3β)-(+)- (9CI)

• Inchi： 1S/C7H12O/c1-4-5(2)7(4)6(3)8/h4-5,7H,1-3H3/t4-,5-/m1/s1
• InChI Key： VVBKLHBCYMRECH-RFZPGFLSSA-N
• SMILES： C(=O)(C1[C@H](C)[C@H]1C)C

Computed Properties

• Exact Mass: 112.089
• Monoisotopic Mass: 112.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2